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Compound of Interest

4-Aminocyclohexane-1-

Compound Name:

carboxamide hydrochloride
CAS No.: 856563-23-0
Cat. No.: B1523020

Get Quote

Technical Monograph: 4-
Aminocyclohexanecarboxamide HCI

Status: Active | Type: Technical Whitepaper | Version: 2.0

Executive Summary

This technical guide provides a comprehensive analysis of 4-aminocyclohexanecarboxamide
Hydrochloride, a critical bifunctional cyclohexane scaffold used extensively in the synthesis of
peptidomimetics and kinase inhibitors (specifically Rho-kinase/ROCK inhibitors like Y-27632).
Unlike standard Safety Data Sheets (SDS), this document integrates safety protocols with
experimental causality, offering researchers a logic-driven approach to handling, storage, and
synthetic application.

Part 1: Molecular Identity & Physicochemical
Profiling
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Structural Architecture

The compound exists primarily as two stereoisomers: cis and trans. The trans-isomer is
thermodynamically more stable and pharmacologically prevalent due to its chair conformation
where both substituents (amino and carboxamide) occupy equatorial positions, minimizing 1,3-
diaxial interactions.

IUPAC Name: 4-aminocyclohexane-1-carboxamide hydrochloride

Common Isomer:trans-4-aminocyclohexanecarboxamide HCI

Molecular Formula: C7H14N20 - HCI

Molecular Weight: 178.66 g/mol (Salt); 142.20 g/mol (Free Base)

Quantitative Data Table

Property Value | Description Experimental Implication

) White to off-white crystalline Visual purity check: Yellowing
Physical State - I
powder indicates oxidation.

_ High polarity requires reverse-
- Soluble in Water, DMSO,
Solubility Methanol phase chromatography for
ethano
purification.

) Requires strong base (pH >
_ ~10.5 (Estimated for
pKa (Amine) ) 11) to fully deprotonate for
cyclohexylamine) .
nucleophilic attack.

Must be weighed quickly or in
Hygroscopicity High (HCI salt) a glovebox to prevent water

uptake affecting stoichiometry.

Unsuitable for melting point
Melting Point >280°C (Decomposes) purity analysis; use
NMR/HPLC.

Structural Visualization (DOT)

Figure 1: Stereochemical representation of the Trans-isomer showing equatorial positioning.
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Caption: Structural logic of Trans-4-aminocyclohexanecarboxamide HCI demonstrating
equatorial stability.

Part 2: Hazard Landscape & Toxicology (The "Risk")
GHS Classification & Mechanistic Toxicology

While often categorized generically, the specific hazards arise from the hydrochloride moiety
and the primary amine potential.

» Skin/Eye Irritation (Category 2/2A): The HCI salt is acidic in moisture. Upon contact with
mucous membranes, hydrolysis releases protons (

), causing immediate irritation.

o STOT-SE (Category 3): Inhalation of dust triggers respiratory tract irritation.

» Acute Toxicity (Oral): Moderate. Amines can disrupt neurotransmission, though the amide
group mitigates some toxicity compared to diamines.

Self-Validating Safety Protocol

Do not rely solely on PPE; use chemical indicators to validate safety.

o Surface pH Check: Keep moistened pH paper near the weighing area. If it turns red (acidic)
spontaneously, airborne dust levels are too high.
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» Glove Permeation: Use Nitrile (0.11 mm) for incidental splash. For prolonged handling
(synthesis scale-up), use double-gloving or thicker Nitrile (0.4 mm) as amines can permeate
thin rubber over time.

Part 3: Strategic Handling & Operational Protocols
Storage: The Hygroscopicity Trap

The HCI salt is hygroscopic. Water absorption leads to:

» Stoichiometric Errors: Weighing "wet" salt means adding less reagent than calculated.

e Hydrolysis Risk: Long-term moisture can slowly hydrolyze the amide to the carboxylic acid.
Protocol:

o Store at 2-8°C (Desiccated).

» Argon Blanket: After every use, backfill the container with Argon/Nitrogen before sealing.

Neutralization Workflow (Free-Basing)

For nucleophilic reactions (e.g., coupling to an acid chloride), the HCI must be neutralized.

Figure 2: Operational workflow for converting the stable salt to the reactive nucleophile.
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Caption: Step-by-step activation workflow from stable salt to reactive amine species.

Part 4: Synthetic Utility & Reaction Engineering
Drug Development Context (ROCK Inhibitors)

This scaffold is the "warhead" carrier in many Rho-associated protein kinase (ROCK) inhibitors.
The cyclohexane ring provides a rigid spacer that orients the amide (hydrogen bond
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donor/acceptor) into the kinase active site.

Standard Coupling Protocol

Objective: Couple 4-aminocyclohexanecarboxamide to a carboxylic acid (R-COOH).

o Activation: Dissolve R-COOH (1.0 eq) in DMF. Add HATU (1.1 eq) and DIPEA (2.0 eq). Stir
for 15 min to form the active ester.

o Addition: Add 4-aminocyclohexanecarboxamide HCI (1.0 eq) directly to the pot.

 Critical Step (The "Kick"): Add an additional 1.2 eq of DIPEA.

o Why? The first 2.0 eq handled the HATU. The salt introduces 1.0 eq of HCI. If you don't
neutralize this specific HCI, the amine remains protonated (

) and cannot attack the ester.

e Workup: The product is often water-soluble.[1][2] Avoid aqueous extraction. Evaporate DMF
and purify via Prep-HPLC (C18 column).

Part 5: Emergency Response & Waste Management

Scenario

Immediate Action

Scientific Rationale

Eye Contact

Rinse with water for 15 min.

Dilution of the acidic HCI
component is critical to prevent

corneal opacity.

Spill (Solid)

Sweep into a container; do not

generate dust.

Dust explosion risk is low but

inhalation risk is high.

Spill (Solution)

Absorb with vermiculite;
neutralize with weak base

(Sodium Bicarbonate).

Neutralization prevents
corrosion of metal waste

containers.

Waste Disposal

Dissolve in combustible

solvent and incinerate.

Nitrogen content requires
incineration with afterburner to

prevent NOx release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1523020?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.co.uk/store/msds?partNumber=10213900&productDescription%3DAmmonium+chloride%2C+Certified+AR%2C+for+analysis%2C+2kg&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=O4700100&productDescription=THIAMINE+HCL+USP+FCC+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b1523020/docs#4-aminocyclohexanecarboxamide-hcl-safety-data-sheet-sds
https://www.benchchem.com/product/b1523020/docs#4-aminocyclohexanecarboxamide-hcl-safety-data-sheet-sds
https://www.benchchem.com/product/b1523020/docs#4-aminocyclohexanecarboxamide-hcl-safety-data-sheet-sds
https://www.benchchem.com/product/b1523020/docs#4-aminocyclohexanecarboxamide-hcl-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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